Cas no 5455-17-4 (Undecanoic acid,11-(propylsulfonyl)-)
5455-17-4 structure
Product Name:Undecanoic acid,11-(propylsulfonyl)-
CAS No:5455-17-4
MF:C14H28O4S
MW:292.434723854065
CID:385063
PubChem ID:229556
Update Time:2025-04-19
Undecanoic acid,11-(propylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid,11-(propylsulfonyl)-
- 11-propylsulfonylundecanoic acid
- 11-(Propan-1-sulfonyl)-undecansaeure
- 11-(propane-1-sulfonyl)-undecanoic acid
- 11-(propylsulfonyl)undecanoic acid
- 11-Propylsulfon-undecansaeure
- AC1L5HK7
- AC1Q6V1Y
- AR-1C0335
- CTK5A1616
- NSC23323
- 5455-17-4
- NSC-23323
- DTXSID60281873
-
- Inchi: 1S/C14H28O4S/c1-2-12-19(17,18)13-10-8-6-4-3-5-7-9-11-14(15)16/h2-13H2,1H3,(H,15,16)
- InChI Key: YKZLERYRSOTNDY-UHFFFAOYSA-N
- SMILES: S(CCC)(CCCCCCCCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 292.17094
- Monoisotopic Mass: 292.171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- Density: 1.062
- Boiling Point: 477.9°Cat760mmHg
- Flash Point: 242.9°C
- Refractive Index: 1.473
- PSA: 71.44
- LogP: 4.48750
Undecanoic acid,11-(propylsulfonyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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